2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-N-(4-ethoxyphenyl)-N-methylthiophene-3-sulfonamide

• IUPAC Name: 2-(3,5-dimethylpyrazole-1-carbonyl)-N-(4-ethoxyphenyl)-N-methylthiophene-3-sulfonamide
• InChI: InChI=1S/C19H21N3O4S2/c1-5-26-16-8-6-15(7-9-16)21(4)28(24,25)17-10-11-27-18(17)19(23)22-14(3)12-13(2)20-22/h6-12H,5H2,1-4H3
• InChI Key: JUECVXWTBGVRFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)N3C(=CC(=N3)C)C
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-N-(4-ethoxyphenyl)-N-methylthiophene-3-sulfonamide is a useful research compound. Its molecular formula is C19H21N3O4S2 and its molecular weight is 419.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sulfonamide Inhibitors in Therapeutic Applications

Sulfonamides serve as a cornerstone for developing various therapeutic agents due to their structural diversity and biological activity. Their significance spans across antibacterial, antiviral, anticancer, and anti-inflammatory applications, demonstrating their versatility in medical research. Notably, sulfonamides have been utilized as key components in designing inhibitors for enzymes like carbonic anhydrase, which are pivotal in treating conditions such as glaucoma, edema, and certain neurological disorders. Furthermore, their role in developing antitumor agents underscores their potential in cancer research, showcasing their utility in creating treatments for a multitude of health conditions (Gulcin & Taslimi, 2018).

Sulfonamides in Environmental and Industrial Applications

Beyond therapeutic uses, sulfonamides find applications in environmental and industrial contexts, such as water treatment and pollution control. Their ability to inhibit microbial growth makes them suitable for studying environmental contaminants and their effects on microbial populations. This application is particularly relevant in understanding how pharmaceuticals dispersed in the environment impact microbial ecology and human health. Moreover, sulfonamides' chemical properties are explored in the development of cleaner and more efficient industrial processes, emphasizing their contribution to sustainable practices and pollution mitigation (Baran, Adamek, Ziemiańska, & Sobczak, 2011).

Sulfonamides in Analytical Chemistry

In analytical chemistry, sulfonamides are pivotal in developing advanced analytical methods, including capillary electrophoresis, to detect and quantify various substances within biological and environmental matrices. This area underscores the role of sulfonamides in facilitating precise and accurate analytical techniques, crucial for pharmaceutical development, environmental monitoring, and clinical diagnostics (Hoff & Kist, 2009).